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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754

Technical Support Center: PS-1145
Dihydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the long-term stability, handling, and use of PS-1145
dihydrochloride in DMSO at -20°C.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for PS-1145 dihydrochloride stock
solutions in DMSQO?

Al: For long-term storage, it is recommended to store PS-1145 dihydrochloride stock
solutions in DMSO at -20°C.[1][2] Some suppliers suggest that the solution is stable for months
to years under these conditions.[2] To maintain potency, it is advised to use the solution within
3 months and to aliquot the stock solution to avoid multiple freeze-thaw cycles.[3] For short-
term storage (days to weeks), 4°C is also acceptable.[2]

Q2: How can | ensure the stability of my PS-1145 dihydrochloride in DMSO solution?
A2: To ensure stability:

o Store aliquots at -20°C to minimize freeze-thaw cycles.[3]
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o Use high-purity, anhydrous DMSO to prepare the stock solution.
» Protect the solution from light and moisture.

» Before use, allow the vial to equilibrate to room temperature before opening to prevent
condensation.

Q3: What is the mechanism of action of PS-11457?

A3: PS-1145 is a selective inhibitor of IkB kinase (IKK).[2][4][5] By inhibiting IKK, PS-1145
prevents the phosphorylation and subsequent degradation of IkBa, the inhibitory subunit of the
NF-kB transcription factor.[2] This blockage ultimately prevents the nuclear translocation of NF-
KB and the transcription of its target genes, which are involved in inflammation, cell survival,
and immune responses.[2]
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Issue

Possible Cause

Recommended Solution

Reduced or no activity of PS-

1145 in my assay.

1. Degradation of the
compound: The stock solution
may have degraded due to
improper storage, multiple
freeze-thaw cycles, or
extended storage time. 2.
Incorrect concentration: Errors
in dilution or calculation may
have resulted in a final
concentration that is too low. 3.
Assay-specific issues: The
experimental setup, cell line, or

reagents may not be optimal.

1. Prepare a fresh stock
solution from lyophilized
powder. Use a new aliquot of a
previously prepared stock
solution that has not
undergone multiple freeze-
thaw cycles. 2. Verify all
calculations and ensure
accurate pipetting. Perform a
dose-response experiment to
determine the optimal
concentration. 3. Review the
experimental protocol and
ensure all reagents are fresh
and properly prepared. Consult
relevant literature for
established protocols using
PS-1145 in your specific

assay.

Precipitate observed in the

stock solution upon thawing.

1. Low solubility: The
concentration of PS-1145 may
exceed its solubility limit in
DMSO at lower temperatures.
2. Moisture contamination:
Water contamination can
reduce the solubility of the

compound in DMSO.

1. Gently warm the solution to
37°C and vortex to redissolve
the precipitate. If the
precipitate persists, consider
preparing a new, less
concentrated stock solution. 2.
Use anhydrous DMSO and
ensure proper handling to
prevent moisture

contamination.

Inconsistent results between

experiments.

1. Variability in stock solution:
Inconsistent aliquoting or
handling of the stock solution.
2. Experimental variability:

Minor differences in cell

1. Ensure homogenous mixing
of the stock solution before
aliquoting. Use a consistent
protocol for thawing and
handling aliquots. 2.

Standardize all experimental
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density, incubation times, or parameters as much as
reagent concentrations. possible. Include appropriate
positive and negative controls

in every experiment.

Experimental Protocols

Preparation of PS-1145 Dihydrochloride Stock Solution

 Allow the vial of lyophilized PS-1145 dihydrochloride to reach room temperature before
opening.

» Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock
concentration (e.g., 10 mM).

» Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., 37°C)
may be applied to aid dissolution.

 Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

» Store the aliquots at -20°C for long-term storage.[1][2]
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Caption: PS-1145 inhibits the NF-kB signaling pathway.
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Caption: Recommended workflow for using PS-1145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Long-term stability of PS-1145 dihydrochloride in
DMSO at -20°C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b149754#long-term-stability-of-ps-1145-
dihydrochloride-in-dmso-at-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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